Cas no 1251706-88-3 (N-(2,6-dimethylphenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1,2-dihydrophthalazin-2-yl]acetamide)

• Product Name: N-(2,6-dimethylphenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1,2-dihydrophthalazin-2-yl]acetamide
• CAS No: 1251706-88-3
• MF: C₂₂H₂₂N₄O₃S
• MW: 422.500083446503
• CID: 5397509
• Update Time: 2025-07-15

N-(2,6-dimethylphenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1,2-dihydrophthalazin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-2-(1-oxo-4-thiomorpholin-4-ylphthalazin-2-yl)acetamide
• N-(2,6-dimethylphenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1,2-dihydrophthalazin-2-yl]acetamide

• Inchi： 1S/C22H22N4O3S/c1-13-6-5-7-14(2)18(13)23-17(27)12-26-20(28)16-9-4-3-8-15(16)19(24-26)25-10-11-29-22-21(25)30-22/h3-9,21-22H,10-12H2,1-2H3,(H,23,27)
• InChI Key： ZAFYUNQIAGBIGN-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C)(=O)CN1N=C(N2CCOC3SC32)C2=C(C1=O)C=CC=C2

Additional information on N-(2,6-dimethylphenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1,2-dihydrophthalazin-2-yl]acetamide

Professional Introduction to N-(2,6-dimethylphenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1,2-dihydrophthalazin-2-yl]acetamide and CAS No. 1251706-88-3

N-(2,6-dimethylphenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1,2-dihydrophthalazin-2-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1251706-88-3, represents a fusion of multiple pharmacophoric elements that make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(2,6-dimethylphenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1,2-dihydrophthalazin-2-yl]acetamide is characterized by a combination of aromatic rings, heterocyclic moieties, and amide functional groups. The presence of the 2,6-dimethylphenyl group contributes to the compound's lipophilicity and potential interaction with various biological targets. Meanwhile, the thiomorpholin-4-yl moiety introduces a sulfur atom into the structure, which can enhance binding affinity and modulate pharmacokinetic properties.

In recent years, there has been a growing interest in phthalazine derivatives due to their demonstrated biological activity across multiple therapeutic areas. The phthalazine core in N-(2,6-dimethylphenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1,2-dihydrophthalazin-2-yl]acetamide is particularly noteworthy, as it has been shown to exhibit anti-inflammatory, antimicrobial, and anticancer properties in preclinical studies. The incorporation of the 1-oxo group further enhances the compound's potential by introducing a polar moiety that can interact with biological receptors.

The amide functional group in the compound's name also plays a crucial role in its pharmacological profile. Amides are well-known for their ability to modulate enzyme activity and receptor binding, making them valuable in the design of bioactive molecules. In N-(2,6-dimethylphenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1,2-dihydrophthalazin-2-yl]acetamide, the amide group is positioned strategically to interact with target proteins and potentially alter their function.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of N-(2,6-dimethylphenyl)-2-[1-oxo-4-(thiomorpholin-4-yl)-1,2-dihydrophthalazin-2-yl]acetamide. These methods not only ensure high yield and purity but also allow for the introduction of various substituents that can fine-tune the compound's biological activity.

In terms of biological evaluation, N-(2,6-dimethylphenyl)-2-[1-oxo-4-(thiomorpholin